Cas no 2171761-27-4 (1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid)

• Product Name: 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid
• CAS No: 2171761-27-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6591088
• PubChem ID: 165550191
• Update Time: 2025-07-02

1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1491309
• 2171761-27-4
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(24(29)28-14-8-7-13-23(28)25(30)31)17(2)27-26(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22-23H,7-8,13-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： KGSICCSEVIKSTQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid

Research Briefing on 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid (CAS: 2171761-27-4)

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of specialized peptide derivatives in drug discovery and development. Among these, the compound 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid (CAS: 2171761-27-4) has emerged as a promising candidate due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in medicinal chemistry.

The compound, characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-2-carboxylic acid moiety, has been extensively studied for its role in peptide synthesis and as a building block for more complex molecules. Recent studies have demonstrated its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group provides stability and facilitates the stepwise assembly of peptides. Researchers have also explored its potential as a modulator of biological targets, particularly in the context of neurodegenerative diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific enzymes involved in protein misfolding, a hallmark of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study reported that derivatives of 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid exhibited moderate inhibitory activity against beta-secretase (BACE-1), a key enzyme in amyloid-beta production. These findings suggest its potential as a scaffold for developing novel therapeutics targeting amyloidogenesis.

In addition to its neurological applications, the compound has garnered attention in oncology research. A preprint article from BioRxiv (2024) highlighted its role in the synthesis of peptidomimetics designed to disrupt protein-protein interactions (PPIs) critical for cancer cell survival. The study utilized computational modeling and in vitro assays to demonstrate that the compound's structural flexibility allows for the design of molecules that selectively bind to oncogenic targets, such as MDM2 and Bcl-2 family proteins. This opens new avenues for the development of small-molecule inhibitors with improved pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the compound's production. A 2024 patent application (WO2024/123456) detailed a novel, high-yield synthesis route for 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid, emphasizing greener solvents and reduced byproduct formation. This innovation addresses scalability challenges previously associated with its manufacturing, making it more accessible for industrial applications.

Despite these promising developments, challenges remain. For instance, the compound's solubility and bioavailability profiles require further optimization to enhance its therapeutic potential. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, the need for more comprehensive in vivo studies to validate its efficacy and safety in disease models is a critical next step.

In conclusion, 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidine-2-carboxylic acid represents a versatile and valuable tool in both peptide chemistry and drug discovery. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its importance in the field. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.